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Compound of Interest

Compound Name: COB-187

Cat. No.: B15541558 Get Quote

COB-187 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information and troubleshooting guidance for working with the

GSK-3 inhibitor, COB-187.

Frequently Asked Questions (FAQs)
Compound Information

Q1: What is COB-187?

A1: COB-187, with the chemical name 4-hydroxy-4-phenyl-3-(pyridin-4-ylmethyl)thiazolidine-2-

thione, is a potent and highly selective, ATP-competitive inhibitor of Glycogen Synthase Kinase-

3 (GSK-3).[1][2] It inhibits both GSK-3α and GSK-3β isoforms with IC50 values in the

nanomolar range.[2][3]

Q2: What is the mechanism of action of COB-187?

A2: COB-187 inhibits GSK-3 through a reversible, time-dependent, and Cysteine-199 (Cys-

199)-dependent mechanism.[4] Its binding to GSK-3β is suggested to follow an induced-fit

model. The interaction with the Cys-199 residue in the active site of GSK-3β is crucial for its

inhibitory activity.

Q3: What are the primary research applications for COB-187?
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A3: COB-187 is utilized in research to investigate the roles of GSK-3 in various cellular

processes and disease models. Given GSK-3's involvement in numerous signaling pathways,

COB-187 is relevant for studies in areas such as neurological diseases, metabolic disorders,

inflammation, and cancer. Specifically, it has been shown to inhibit LPS-induced cytokine

production.

Troubleshooting Guide: Solubility Issues
COB-187 is a hydrophobic molecule and can present solubility challenges. The upper

concentration limit for cell-based assays has been noted to be around 200 μM due to these

issues.

Q4: What is the recommended solvent for preparing COB-187 stock solutions?

A4: Dimethyl sulfoxide (DMSO) is the recommended solvent for creating stock solutions of

COB-187. A stock solution of up to 200 mM in DMSO has been reported. Another source

suggests a solubility of 10 mM in DMSO. It is crucial to use high-purity, anhydrous DMSO to

avoid compound degradation.

Q5: My COB-187 precipitates when I dilute the DMSO stock solution into my aqueous cell

culture medium. What should I do?

A5: This phenomenon, often called "crashing out," is common for hydrophobic compounds

when the solvent environment changes from organic (DMSO) to aqueous. Here are several

strategies to mitigate this:

Perform Serial Dilutions: Instead of a single large dilution, perform a series of smaller,

stepwise dilutions. First, dilute your high-concentration DMSO stock to an intermediate

concentration in DMSO. Then, add this intermediate stock to your pre-warmed (37°C)

aqueous medium dropwise while gently vortexing.

Lower the Final Concentration: The intended final concentration may exceed the aqueous

solubility of COB-187. Try using a lower final concentration in your experiment.

Maintain a Low Final DMSO Concentration: For most cell-based assays, the final DMSO

concentration should be kept below 0.5% to avoid solvent-induced toxicity. Always include a

vehicle control (medium with the same final DMSO concentration) in your experiments.
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Warm the Aqueous Medium: Using pre-warmed (37°C) cell culture media or buffer can help

improve the solubility of COB-187 upon dilution.

Q6: How should I store COB-187 stock solutions?

A6: COB-187 stock solutions in DMSO should be stored at -20°C or -80°C for long-term

stability. It is best practice to aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Quantitative Data Summary
Parameter Value Target Notes

IC50 22 nM GSK-3α
Z'-LYTE molecular

assay

11 nM GSK-3β
Z'-LYTE molecular

assay

Solubility 10 mM In DMSO

200 mM (stock) In DMSO
Used for cell-based

assays

< 200 µM (working) In cell media
Upper limit due to

solubility

Molecular Weight 302.41 g/mol -

Experimental Protocols
Protocol: Preparation of COB-187 Stock Solution

Materials: COB-187 powder, anhydrous DMSO, sterile microcentrifuge tubes.

Calculation: Determine the required volume of DMSO to achieve the desired stock

concentration (e.g., 10 mM).

Dissolution:

Accurately weigh the COB-187 powder.
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Add the calculated volume of anhydrous DMSO to the vial containing the powder.

Vortex thoroughly to ensure the compound is fully dissolved. Gentle warming to 37°C for

5-10 minutes can aid dissolution.

Storage: Aliquot the stock solution into single-use volumes and store at -20°C or -80°C.

Protocol: General Kinase Assay with COB-187

This protocol is a general guideline based on typical kinase assays.

Prepare Reagents:

Kinase reaction buffer.

GSK-3β enzyme.

Peptide substrate.

ATP solution.

COB-187 working solutions (prepared by serially diluting the DMSO stock in the assay

buffer). Ensure the final DMSO concentration is consistent across all wells.

Vehicle control (assay buffer with the same final DMSO concentration).

Assay Procedure (96-well plate format):

Add the kinase reaction buffer to each well.

Add the COB-187 working solutions or vehicle control to the appropriate wells.

Add the GSK-3β enzyme to all wells except the negative control.

Pre-incubate the plate for a specified time (e.g., 10-15 minutes) at the desired

temperature.

Initiate the kinase reaction by adding the ATP and substrate solution to all wells.
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Incubate the plate for the desired reaction time (e.g., 60 minutes) at the reaction

temperature.

Stop the reaction (e.g., by adding a stop solution containing EDTA).

Detection: Measure the kinase activity using a suitable detection method (e.g.,

luminescence, fluorescence, or radioactivity).

Data Analysis: Plot the percentage of kinase inhibition against the log of the COB-187
concentration and determine the IC50 value using a suitable curve-fitting model.

Visualizations
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Caption: GSK-3 signaling pathway and the inhibitory action of COB-187.
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Caption: General experimental workflow for testing COB-187 activity.
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Caption: Troubleshooting workflow for COB-187 solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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